(S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate

• IUPAC Name: [(2S)-2-hydroxy-2-phenylethyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C15H16O4S/c1-12-7-9-14(10-8-12)20(17,18)19-11-15(16)13-5-3-2-4-6-13/h2-10,15-16H,11H2,1H3/t15-/m1/s1
• InChI Key: IOTJIFRGXYQHAQ-OAHLLOKOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC(C2=CC=CC=C2)O
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC[C@H](C2=CC=CC=C2)O
• Molecular Formula: C15H16O4S
• DSSTOX Substance ID: DTXSID30427145
• Molecular Weight: 292.4 g/mol
• CAS RN: 40435-14-1

Description

“(S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate” is a biochemical compound used in proteomics research. It has a linear formula of CH3C6H4SO3CH2CH(C6H5)OH and a molecular weight of 292.35.

Molecular Structure Analysis

The molecular structure of this compound is based on its linear formula CH3C6H4SO3CH2CH(C6H5)OH. The InChI string is IOTJIFRGXYQHAQ-OAHLLOKOSA-N.

Physical And Chemical Properties Analysis

This compound is a solid with an optical activity of [α]20/D +34°, c = 2 in ethanol. Its melting point is 74-76 °C (lit.).

Scientific Research Applications

Asymmetric Conversion in Biocatalysis

Optically active 1-phenyl-1,2-ethanediol, derived from (S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate, serves as a crucial chiral building block in organic synthesis. Candida parapsilosis SYB-1 has been identified as an effective biocatalyst for the asymmetric conversion of racemic mixtures into S-1-phenyl-1,2-ethanediol with high optical purity and yield. This process involves the stereoselective oxidation of the R-enantiomer followed by asymmetric reduction, leading to S-1-phenyl-1,2-ethanediol with enhanced optical purity under optimized conditions (Nie Yao, 2003).

Crystal Structure and Intermolecular Interactions

The crystal structure of 1-phenyl-1,2-ethanediol provides insights into its intermolecular interactions, which are crucial for its application in material science and molecular engineering. Through single crystal X-ray diffraction, the compound exhibits a triclinic structure with significant hydrogen bonding and C-H···π interactions, forming a supramolecular network. This structural understanding aids in the design and synthesis of new materials and compounds with desired properties (R. Bikas, M. Emami, A. Kozakiewicz, 2019).

Catalysis and Chemical Reactions

In the realm of catalysis, (S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate finds application in asymmetric hydrogenation reactions. Specifically, alpha-hydroxy aromatic ketones can be hydrogenated with high enantioselectivity to yield 1-aryl-1,2-ethanediols, demonstrating the compound's utility in producing optically active alcohols with significant applications in the synthesis of pharmaceuticals and fine chemicals (T. Ohkuma, Noriyuki Utsumi, Masahito Watanabe, K. Tsutsumi, N. Arai, K. Murata, 2007).

Synthesis and Chemical Modification

(S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate also plays a role in synthetic organic chemistry as a precursor or intermediate in various synthetic routes. For example, its derivatives have been synthesized for potential applications in drug development, demonstrating the versatility and importance of this compound in synthetic strategies (Guo Bao-guo, 2012).